Cas no 283593-06-6 (5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester)

5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is a versatile organic compound with a bromophenyl substituent. This compound offers a stable and reactive platform for pharmaceutical research, with potential applications in drug discovery and medicinal chemistry. Its unique structure provides favorable characteristics for synthetic transformations, enhancing its utility in the development of novel therapeutic agents.
5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester structure
283593-06-6 structure
Product Name:5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester
CAS No:283593-06-6
MF:C14H15BrN2O3
MW:339.184502840042
MDL:MFCD00624030
CID:1434582
PubChem ID:2857634
Update Time:2025-10-18

5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester
    • 4-(2-BROMO-PHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
    • Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
    • ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
    • AKOS016870747
    • SB58339
    • Z47751453
    • AB00091591-01
    • CS-0194523
    • DTXSID30386283
    • E89490
    • AKOS000353854
    • ETHYL 4-(2-BROMOPHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
    • ethyl4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
    • SCHEMBL5343069
    • STK514459
    • MFCD00624030
    • 283593-06-6
    • MDL: MFCD00624030
    • Inchi: 1S/C14H15BrN2O3/c1-3-20-13(18)11-8(2)16-14(19)17-12(11)9-6-4-5-7-10(9)15/h4-7,12H,3H2,1-2H3,(H2,16,17,19)
    • InChI Key: PGUNZPQJJBRSDB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1C(C(=O)OCC)=C(C)NC(N1)=O

Computed Properties

  • Exact Mass: 338.02660g/mol
  • Monoisotopic Mass: 338.02660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.4Ų

5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB516704-500 mg
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
283593-06-6
500MG
€393.40 2023-04-17
abcr
AB516704-1 g
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
283593-06-6
1g
€531.80 2023-04-17
Chemenu
CM516120-1g
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
283593-06-6 97%
1g
$431 2024-07-28
abcr
AB516704-500mg
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
283593-06-6
500mg
€393.40 2023-09-02
abcr
AB516704-1g
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate; .
283593-06-6
1g
€415.30 2025-02-16
Aaron
AR01DE9V-500mg
4-(2-Bromo-phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester
283593-06-6 95%
500mg
$325.00 2025-02-12
Aaron
AR01DE9V-1g
4-(2-Bromo-phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester
283593-06-6 95%
1g
$433.00 2025-02-12
A2B Chem LLC
AX03543-250mg
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
283593-06-6 95%
250mg
$173.00 2024-04-20
A2B Chem LLC
AX03543-500mg
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
283593-06-6 95%
500mg
$232.00 2024-04-20
A2B Chem LLC
AX03543-1g
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
283593-06-6 95%
1g
$311.00 2024-04-20

5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester Related Literature

Additional information on 5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester

Introduction to 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester (CAS No. 283593-06-6)

5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester (CAS No. 283593-06-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a brominated phenyl group and an ethyl ester moiety. These characteristics make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is represented by the formula C19H19BrN2O3. The presence of the bromine atom in the phenyl ring imparts significant reactivity and selectivity to the molecule, making it an attractive target for synthetic chemists and medicinal chemists alike. The ethyl ester group further enhances its solubility and stability, which are crucial properties for pharmaceutical applications.

In recent years, there has been a growing interest in the biological activities of pyrimidine derivatives due to their potential therapeutic effects. Studies have shown that compounds like 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester exhibit promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated significant inhibition of inflammatory cytokines in vitro. Another study in the Cancer Research journal highlighted its ability to induce apoptosis in cancer cells through the modulation of specific signaling pathways.

The synthesis of 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of a suitable pyrimidine derivative with a brominated phenyl compound followed by esterification to form the final product. The detailed synthetic protocol has been well-documented in various scientific publications and patents.

Beyond its potential as a therapeutic agent, 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester also serves as an important intermediate in the synthesis of other bioactive molecules. Its versatile reactivity and functional groups make it a valuable building block for combinatorial chemistry and high-throughput screening processes. Researchers have utilized this compound to develop novel drug candidates with improved pharmacological profiles and reduced side effects.

In terms of safety and handling, it is important to note that while 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future outlook for research on 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is promising. Ongoing studies are focused on optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Additionally, efforts are being made to explore its potential in combination therapies with other drugs to achieve synergistic effects against various diseases.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester (CAS No. 283593-06-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.